Cas no 122163-84-2 ([1,1'-Biphenyl]-4-ol, 4'-(pentyloxy)-)

• Product Name: [1,1'-Biphenyl]-4-ol, 4'-(pentyloxy)-
• CAS No: 122163-84-2
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• CID: 1213649
• PubChem ID: 12033749
• Update Time: 2025-04-20

[1,1'-Biphenyl]-4-ol, 4'-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 4'-(pentyloxy)-
• 4-(4-pentoxyphenyl)phenol
• 122163-84-2
• DB-166607
• 4-hydroxy-4'-amyloxybiphenyl
• DTXSID80476224
• 4'-pentyloxybiphenyl-4-ol
• 4'-(PENTYLOXY)-[1,1'-BIPHENYL]-4-OL
• SCHEMBL7110214

• Inchi： 1S/C17H20O2/c1-2-3-4-13-19-17-11-7-15(8-12-17)14-5-9-16(18)10-6-14/h5-12,18H,2-4,13H2,1H3
• InChI Key： LYUGEHSIUCNEHB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CC(=CC=1)O)CCCCC

Computed Properties

• Exact Mass: 256.1464
• Monoisotopic Mass: 256.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46